5-Chloro-7-isopropyl-2,2,4-trimethyl-2,3-dihydro-1-benzofuran-6-carbonitrile

• Molecular Formula: C15H18ClNO
• Molecular Weight: 263.76 g/mol
• IUPAC Name: 5-chloro-2,2,4-trimethyl-7-propan-2-yl-3H-1-benzofuran-6-carbonitrile
• InChI: InChI=1S/C15H18ClNO/c1-8(2)12-11(7-17)13(16)9(3)10-6-15(4,5)18-14(10)12/h8H,6H2,1-5H3
• InChI Key: OZMBOIMEAABBCM-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C2=C1CC(O2)(C)C)C(C)C)C#N)Cl
• Canonical SMILES: CC1=C2CC(OC2=C(C(=C1Cl)C#N)C(C)C)(C)C

Description

5-Chloro-7-isopropyl-2,2,4-trimethyl-2,3-dihydro-1-benzofuran-6-carbonitrile, commonly known as CTMC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CTMC is a benzofuran derivative that possesses unique structural features, making it an interesting compound for further study.

Mechanism of Action

The mechanism of action of CTMC is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. CTMC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which play a role in inflammation. CTMC has also been shown to inhibit the activity of protein tyrosine phosphatase 1B (PTP1B), an enzyme involved in insulin signaling, which plays a role in diabetes.
Biochemical and Physiological Effects:
CTMC has been shown to possess various biochemical and physiological effects. In vitro studies have shown that CTMC inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. CTMC has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In addition, CTMC has been shown to possess neuroprotective properties by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of CTMC is its relatively simple synthesis method, which allows for large-scale production. CTMC is also stable under normal laboratory conditions, making it easy to handle. However, one of the limitations of CTMC is its low solubility in water, which can make it difficult to use in certain experiments. In addition, CTMC has not been extensively studied in vivo, which limits our understanding of its potential therapeutic applications.

Future Directions

There are several future directions for the study of CTMC. One area of interest is the development of CTMC-based materials for various applications, such as organic electronics and sensors. Another area of interest is the investigation of CTMC's potential as a therapeutic agent for various diseases, such as cancer and diabetes. In addition, further studies are needed to elucidate the mechanism of action of CTMC and its potential side effects. Overall, CTMC is a promising compound that has the potential to contribute to various fields of science and technology.

Synthesis Methods

The synthesis of CTMC involves the reaction of 2,2,4-trimethyl-2,3-dihydrobenzofuran with chloroacetonitrile and isopropylamine. The reaction proceeds under reflux conditions in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product is then purified by recrystallization to obtain pure CTMC.

Scientific Research Applications

CTMC has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, CTMC has been shown to possess antitumor, anti-inflammatory, and neuroprotective properties. In material science, CTMC has been used as a precursor for the synthesis of various functional materials, such as organic semiconductors and liquid crystals. In environmental science, CTMC has been investigated for its potential use as a fluorescent probe for detecting environmental pollutants.